2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine

• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 2-(5-ethyl-1,2-oxazol-4-yl)ethanamine
• InChI: InChI=1S/C7H12N2O/c1-2-7-6(3-4-8)5-9-10-7/h5H,2-4,8H2,1H3
• InChI Key: XZEOYRIZNUJCHG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NO1)CCN

Description

2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine is a heterocyclic amine derivative featuring a 1,2-oxazole (isoxazole) ring substituted with an ethyl group at the 5-position and an ethanamine side chain at the 4-position. The compound belongs to a broader class of bioactive molecules where the oxazole scaffold is coupled with an ethylamine moiety, a structural motif observed in various pharmacologically active agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of ethylamine with a suitable oxazole precursor in the presence of a catalyst. The reaction is usually carried out in a solvent such as ethanol or methanol at elevated temperatures to facilitate the cyclization process .

Industrial Production Methods

Industrial production of 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process parameters, such as temperature, pressure, and reaction time, are optimized to maximize the efficiency of the production .

Chemical Reactions Analysis

Types of Reactions

2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can convert the oxazole ring to other heterocyclic structures.

Substitution: The amine group can participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products

The major products formed from these reactions include various substituted oxazole derivatives, which can be further utilized in different applications .

Scientific Research Applications

2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules.

Material Science: It is utilized in the development of novel materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine involves its interaction with specific molecular targets. The oxazole ring can participate in hydrogen bonding and π-π interactions, which are crucial for its binding to biological macromolecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine are best contextualized against related compounds with modifications in the heterocyclic core, substituents, or amine side chains. Below is a detailed comparison supported by evidence:

Table 1: Comparative Analysis of 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine and Analogues

Compound Name	Core Structure	Substituents/Modifications	Molecular Weight (g/mol)	Key Biological/Pharmacological Notes	Reference
2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine	1,2-Oxazole	5-Ethyl, 4-ethanamine	~154.21 (calculated)	Potential CNS activity (inference from structural analogs)
2-(3-Bromo-1,2-oxazol-4-yl)ethan-1-amine hydrochloride	1,2-Oxazole	3-Bromo, 4-ethanamine	227.49	Halogenation may enhance binding affinity; used as a synthetic intermediate
2-(4-Bromo-1H-indol-3-yl)ethan-1-amine	Indole	4-Bromo, 3-ethanamine	~255.11 (calculated)	Psychedelic/neurotransmitter analog (e.g., psilocybin derivatives)
2-(5-((4-Chlorophenoxy)methyl)-1,2,4-oxadiazol-3-yl)ethan-1-amine	1,2,4-Oxadiazole	5-(4-Chlorophenoxymethyl), 3-ethanamine	~267.72 (calculated)	Enhanced polarity due to oxadiazole; potential antimicrobial/antiviral applications
2C-B-FLY (Benzodifuranyl ethanamine)	Benzodifuran	8-Bromo, 4-ethanamine	~335.15 (calculated)	Hallucinogenic activity via serotonin receptor agonism

Key Structural and Functional Differences

Heterocyclic Core :

• The 1,2-oxazole core in the target compound contrasts with indole (), benzodifuran (), and 1,2,4-oxadiazole (). Oxazole derivatives generally exhibit greater metabolic stability compared to furan or indole analogs, which are prone to oxidative degradation .

Substituent Effects: The 5-ethyl group on the oxazole ring enhances lipophilicity compared to brominated () or chlorophenoxy () substituents. This property may influence CNS penetration, as seen in hallucinogenic benzodifurans ().

• Benzodifuranyl ethanamines (e.g., 2C-B-FLY): Potent serotonin 5-HT₂ₐ receptor agonists with hallucinogenic effects .
• Indole-ethanamines (e.g., 4-Bromo analog) : Psychedelic properties akin to tryptamine derivatives .

Biological Activity

2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine is a compound of interest due to its potential biological activities, particularly in antimicrobial and therapeutic applications. This article reviews the existing literature on its synthesis, biological activity, and potential applications, supported by data tables and case studies.

Synthesis

The synthesis of 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine typically involves the formation of the oxazole ring through cyclization reactions. Various synthetic pathways have been explored, including:

• Condensation Reactions : The initial step often involves the condensation of suitable precursors such as aldehydes with amines or other nucleophiles in the presence of catalysts.
• Cyclization Techniques : Methods such as the van Leusen reaction and other cyclization strategies are employed to form the oxazole moiety efficiently.

Antimicrobial Activity

Recent studies have demonstrated that 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine exhibits significant antimicrobial properties against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicate its effectiveness:

Microorganism	MIC (µg/mL)	Activity
Staphylococcus aureus	10	Moderate
Escherichia coli	15	Moderate
Candida albicans	20	Moderate

These results suggest that the compound has potential as an antimicrobial agent, particularly in treating infections caused by resistant strains.

Antifungal Activity

In addition to antibacterial effects, 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine has shown antifungal activity. Studies indicate:

Fungal Strain	MIC (µg/mL)	Activity
Candida albicans	25	Weak
Aspergillus niger	30	Weak

The antifungal efficacy appears to be less pronounced than its antibacterial properties but still noteworthy for further investigation.

The biological activity of 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine is hypothesized to involve interference with microbial cell wall synthesis and function. The oxazole ring may play a crucial role in binding to specific enzymes or receptors within microbial cells, leading to inhibition of growth or cell death.

Case Studies

Several case studies have documented the use of this compound in various therapeutic contexts:

• Tuberculosis Treatment : A study explored its potential as a DprE1 enzyme inhibitor, crucial in the treatment of tuberculosis. The compound demonstrated an IC50 value of approximately 3 µM against DprE1, indicating strong inhibitory potential .
• Combination Therapies : Research has suggested that when combined with other antimicrobial agents, 2-(5-Ethyl-1,2-oxazol-4-yl)ethan-1-amine enhances overall efficacy against resistant strains .